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Compound of Interest

Compound Name: 3-Hepten-1-ol

Cat. No.: B3049572

This technical guide provides an overview of the available thermochemical data for 3-Hepten-
1-ol. Recognizing the scarcity of experimentally determined values in publicly accessible
literature, this document presents computationally derived data and outlines a comprehensive
experimental protocol for the determination of the enthalpy of combustion, a key
thermochemical parameter. This guide is intended for researchers, scientists, and professionals
in drug development who require such data for reaction modeling, safety analysis, and process
design.

Data Presentation: Calculated Thermochemical
Properties

The following tables summarize the thermochemical and physical properties of 3-Hepten-1-ol.
It is critical to note that these values have been estimated using computational group-
contribution methods, primarily the Joback and Crippen methods, and are not the result of
direct experimental measurement.[1] While these methods provide valuable approximations, for
high-precision applications, experimental verification is recommended.

Table 1: Calculated Thermochemical Properties of 3-Hepten-1-ol[1]
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Property Symbol Value Unit Method

Enthalpy of
Formation (Ideal AfH° -222.82 kJ/mol Joback Method
Gas, 298 K)

Gibbs Free
Energy of

) AfG® -48.54 kJ/mol Joback Method
Formation (Ideal

Gas, 298 K)

Enthalpy of
Vaporization (at

N AvapH° 47.81 kJ/mol Joback Method
normal boiling

point)

Enthalpy of
, AfusH® 18.18 kJ/mol Joback Method
Fusion

Table 2: Calculated Temperature-Dependent Ideal Gas Heat Capacity (Cp,gas)[1]

Ideal Gas Heat Capacity

Temperature (K) Method
(J/mol-K)

455.90 231.48 Joback Method
483.86 241.71 Joback Method
511.82 251.49 Joback Method
539.78 260.84 Joback Method
567.74 269.79 Joback Method
595.69 278.34 Joback Method
623.65 286.52 Joback Method

Table 3: Other Calculated Physical Properties[1]
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Property Symbol Value Unit Method
Normal Boiling

] Th 455.90 K Joback Method
Point
Normal Melting

) Tf 224.39 K Joback Method
Point
Critical

Tc 623.65 K Joback Method

Temperature
Critical Pressure Pc 3280.28 kPa Joback Method
Critical Volume Ve 0.426 m3/kmol Joback Method
Octanol/Water
Partition logP 1.725 Crippen Method
Coefficient

Experimental Protocols: Determination of Enthalpy
of Combustion

The primary experimental method for determining the enthalpy of combustion for a liquid
alcohol is calorimetry. The following protocol describes a general procedure using a simple
calorimeter, such as a copper can, to obtain the heat of combustion.

Objective: To experimentally determine the molar enthalpy of combustion of 3-Hepten-1-ol.

Principle: A known mass of the alcohol is burned in a spirit lamp. The heat released during
combustion is absorbed by a known mass of water in a calorimeter.[2][3] By measuring the
temperature change of the water, the heat absorbed can be calculated. This value is then used
to determine the enthalpy change per mole of alcohol burned.[4]

Materials and Apparatus:
e 3-Hepten-1-ol

e Spirit lamp with a wick
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Copper calorimeter (or an aluminum can)[5]

Digital thermometer (accurate to 0.1 °C)

Electronic balance (accurate to +0.01 g)

100 cms3 or 250 cm?3 measuring cylinder[5]

Clamp stand and clamp

Stirring rod

Draught shield (optional, but recommended for accuracy)

Deionized water

Procedure:

Preparation:

o Measure a precise volume of deionized water (e.g., 100 cm3) using a measuring cylinder
and pour it into the copper calorimeter.[2]

o Set up the apparatus by clamping the calorimeter at a fixed height above the spirit lamp.
Ensure the flame will be close to the bottom of the calorimeter without touching it.[5]

o Place a draught shield around the apparatus to minimize heat loss to the surroundings.[4]

Initial Measurements:

o Record the initial temperature of the water (Tinitial) in the calorimeter using the digital
thermometer. Ensure the water is stirred gently for a uniform temperature.[3]

o Fill the spirit lamp with 3-Hepten-1-ol.

o Measure the initial total mass of the spirit lamp, including the cap and alcohol (minitial),
using the electronic balance.[2]

Combustion:
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o Place the spirit lamp under the calorimeter and light the wick.[4]

o Continuously and gently stir the water with the stirring rod throughout the heating process
to ensure even heat distribution.[6]

o Monitor the temperature of the water. Continue the combustion until a significant
temperature rise is observed (e.g., 20-30 °C).[5]

e Final Measurements:
o Extinguish the flame by carefully placing the cap back on the spirit lamp.[5]
o Continue stirring the water and record the maximum temperature reached (Tfinal).[4]

o Immediately reweigh the spirit lamp with its cap and remaining alcohol (mfinal) to
determine the mass of alcohol burned.[2]

Calculations:

e Mass of Alcohol Burned (Am):
o Am = minitial - mfinal

o Heat Absorbed by Water (q):
o (= mwater x cwater x AT
o Where:

» mwater is the mass of the water (in g). Assuming the density of water is 1 g/cm3, 100
cms3 of water has a mass of 100 g.

» cwater is the specific heat capacity of water (4.18 J g~ K™1).[6]
» AT is the change in temperature of the water (Tfinal - Tinitial).
e Moles of Alcohol Burned (n):

o n=Am/Mr
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o Where Mr is the molar mass of 3-Hepten-1-ol (C7H140), which is 114.19 g/mol .

e Molar Enthalpy of Combustion (AHc):
o AHc=-q/n

o The result is typically expressed in kJ/mol. The negative sign indicates that the reaction is
exothermic.[4]

Sources of Error and Improvements:

o Heat Loss: A significant source of error is the loss of heat to the surroundings by convection
and radiation. This can be minimized by using a draught shield, insulating the calorimeter,
and placing the flame as close to the calorimeter as possible.[4]

e Incomplete Combustion: If the flame is sooty, it indicates incomplete combustion, which
releases less energy than complete combustion. Ensuring a sufficient oxygen supply can
mitigate this.

o Heat Absorption by Apparatus: The calorimeter itself absorbs some heat. To improve
accuracy, the heat capacity of the calorimeter can be determined in a separate calibration
experiment using a substance with a known enthalpy of combustion.[3][5]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the enthalpy of combustion.
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1. Preparation & Initial Measurement
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lamp + alcohol (minitial)

Measure known mass
of water into calorimeter

Record initial water
temperature (Tinitial)

v 2. Combustion Process

Place lamp under calorimeter Heat water while stirring Extinguish flame after
and ignite wick continuously significant temp. rise (e.g., 20°C)

1
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4. Calculation

Calculate mass of
alcohol burned (Am)

Calculate moles of Calculate heat absorbed

alcohol burned (n) by water (g = mcAT)

Calculate molar enthalpy of
combustion (AHc = -g/n)

Click to download full resolution via product page

Workflow for Calorimetric Determination of Enthalpy of Combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3049572?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/24-489-3/3-Hepten-1-ol.pdf
https://www.docbrown.info/page06/alcohols4.htm
https://www.docbrown.info/page06/alcohols4.htm
https://www.docbrown.info/page06/alcohols4.htm
https://practical-science.com/2023/04/08/enthalpy-combustion-of-alcohols-determination-of-the-heat-capacity-of-the-apparatus/
https://scienceready.com.au/pages/combustion-of-alcohols-enthalpy-of-combustion
https://cd1.edb.hkedcity.net/cd/science/chemistry/s67chem/pdf/sdl_1_heat_of_combution.pdf
https://www.savemyexams.com/gcse/chemistry/edexcel/18/revision-notes/9-separate-chemistry-2/9-4-alcohols-and-carboxylic-acids/9-4-2-core-practical-heat-of-combustion-of-alcohols/
https://www.benchchem.com/product/b3049572#thermochemical-data-for-3-hepten-1-ol
https://www.benchchem.com/product/b3049572#thermochemical-data-for-3-hepten-1-ol
https://www.benchchem.com/product/b3049572#thermochemical-data-for-3-hepten-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3049572?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

